Cas no 69904-08-1 (7-amino-3-methyl-2(1H)-Quinoxalinone)

7-amino-3-methyl-2(1H)-Quinoxalinone structure
69904-08-1 structure
Product Name:7-amino-3-methyl-2(1H)-Quinoxalinone
CAS No:69904-08-1
MF:C9H9N3O
MW:175.187261343002
CID:974388
PubChem ID:371851
Update Time:2025-04-19

7-amino-3-methyl-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

    • 7-amino-3-methyl-2(1H)-Quinoxalinone
    • 2(1H)-Quinoxalinone,7-amino-3-methyl-(9CI)
    • 7-amino-3-methyl-1H-quinoxalin-2-one
    • 7-AMINO-3-METHYLQUINOXALIN-2(1H)-ONE
    • 7-amino-3-methyl-quinoxalin-2-ol
    • CHEMBL1996743
    • 7-Amino-3-methylquinoxalin-2-ol
    • NSC646371
    • 7-Amino-3-methyl-2-quinoxalinol
    • NCI60_016036
    • NSC-646371
    • 69904-08-1
    • DTXSID20327342
    • DB-269073
    • 2(1H)-QUINOXALINONE, 7-AMINO-3-METHYL-
    • Inchi: 1S/C9H9N3O/c1-5-9(13)12-8-4-6(10)2-3-7(8)11-5/h2-4H,10H2,1H3,(H,12,13)
    • InChI Key: DFHAAEQYIMWJIZ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=NC2C=CC(=CC=2N1)N

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.5Ų
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